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Compound of Interest

Compound Name: Rostratin C

Cat. No.: B15571172 Get Quote

Application Notes and Protocols for Rostratin C
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution of Rostratin C for

experimental use. Adherence to these guidelines is crucial for ensuring the stability and efficacy

of the compound in in vitro and in vivo studies.

Product Information
Product Name: Rostratin C

Molecular Formula: C₂₀H₂₄N₂O₈S₂

Molecular Weight: 484.54 g/mol

Appearance: Crystalline solid

Purity: ≥98%

CAS Number: 752236-18-3

Solubility Data

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15571172?utm_src=pdf-interest
https://www.benchchem.com/product/b15571172?utm_src=pdf-body
https://www.benchchem.com/product/b15571172?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rostratin C is a cytotoxic disulfide with limited solubility in aqueous solutions. Organic solvents

are required to prepare stock solutions for experimental use. The solubility of Rostratin C in

various common laboratory solvents is summarized in the table below. It is recommended to

first dissolve Rostratin C in an organic solvent before further dilution in aqueous buffers or cell

culture media.

Solvent Solubility (Approximate) Notes

Dimethyl Sulfoxide (DMSO) ≥ 20 mg/mL

Recommended for preparing

high-concentration stock

solutions.

Dimethyl Formamide (DMF) ≥ 20 mg/mL
An alternative to DMSO for

stock solution preparation.

Ethanol Sparingly soluble

Not recommended for

preparing high-concentration

stock solutions.

Phosphate-Buffered Saline

(PBS), pH 7.2
Sparingly soluble

Direct dissolution in aqueous

buffers is not recommended.

1:1 Solution of DMSO:PBS (pH

7.2)
~0.5 mg/mL

Useful for preparing working

solutions from a DMSO stock.

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Rostratin C in DMSO.

Materials:

Rostratin C (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes
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Vortex mixer

Procedure:

Equilibrate Reagents: Allow the vial of Rostratin C and the anhydrous DMSO to equilibrate

to room temperature before opening to prevent condensation of moisture.

Weigh Rostratin C: Accurately weigh the desired amount of Rostratin C powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.845 mg of Rostratin C.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

Rostratin C powder.

Mixing: Vortex the solution for 1-2 minutes until the Rostratin C is completely dissolved.

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to one month) or at -80°C for long-term storage.[1]

Preparation of Working Solutions for Cell-Based Assays
This protocol describes the dilution of the 10 mM DMSO stock solution to prepare working

solutions for in vitro experiments.

Materials:

10 mM Rostratin C stock solution in DMSO

Sterile cell culture medium (e.g., DMEM, RPMI-1640) appropriate for your cell line

Sterile, conical tubes or microcentrifuge tubes

Procedure:

Thaw Stock Solution: Thaw an aliquot of the 10 mM Rostratin C stock solution at room

temperature.
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Serial Dilution: Perform a serial dilution of the stock solution in cell culture medium to

achieve the desired final concentrations for your experiment.

Important: To avoid precipitation, it is crucial to add the DMSO stock solution to the cell

culture medium and mix immediately. Do not add the medium to the DMSO stock.

The final concentration of DMSO in the cell culture medium should be kept low (typically ≤

0.5%) to avoid solvent-induced cytotoxicity.

Final Mixing: Gently mix the working solutions by inverting the tubes or by gentle pipetting.

Use Immediately: It is recommended to use the freshly prepared working solutions

immediately for your experiments. Aqueous solutions of Rostratin C are not recommended

for storage for more than one day.

Stability and Storage
Solid Form: Rostratin C as a solid is stable when stored at -20°C. For long-term storage, it

should be kept refrigerated or frozen.[1]

Stock Solutions in DMSO or DMF: When stored in tightly sealed vials at -20°C, stock

solutions are generally stable for up to one month.[1] For longer-term storage, it is

recommended to store aliquots at -80°C. Avoid repeated freeze-thaw cycles.

Aqueous Solutions: Aqueous working solutions of Rostratin C are not stable for long periods

and should be prepared fresh for each experiment. It is not recommended to store aqueous

solutions for more than one day.

Visualizations
Experimental Workflow for Preparing Rostratin C
Working Solutions
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Caption: Workflow for preparing Rostratin C solutions.
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Signaling Pathway (Hypothetical)
As the specific signaling pathway inhibited by Rostratin C is not detailed in the provided

search results, a hypothetical pathway diagram is presented below to illustrate the creation of

such a diagram. This example depicts a generic kinase signaling cascade.

Rostratin C

Upstream Kinase

Inhibition

Downstream Kinase

Phosphorylation

Target Protein

Phosphorylation

Cellular Response
(e.g., Apoptosis)
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Caption: Hypothetical signaling pathway for Rostratin C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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